2-(4-ethylphenyl)-5-(2-hydroxyethyl)-6-methyl-1H-pyrimidin-4-one

• IUPAC Name: 2-(4-ethylphenyl)-5-(2-hydroxyethyl)-6-methyl-1H-pyrimidin-4-one
• InChI: InChI=1S/C15H18N2O2/c1-3-11-4-6-12(7-5-11)14-16-10(2)13(8-9-18)15(19)17-14/h4-7,18H,3,8-9H2,1-2H3,(H,16,17,19)
• InChI Key: DQQLDHXOCQTQKF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NC(=O)C(=C(N2)C)CCO
• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.32 g/mol

Description

The compound identified as 2-(4-ethylphenyl)-5-(2-hydroxyethyl)-6-methyl-1H-pyrimidin-4-one is a chemical entity with significant interest in various scientific fields

Chemical Reactions Analysis

2-(4-ethylphenyl)-5-(2-hydroxyethyl)-6-methyl-1H-pyrimidin-4-one undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound. Common reagents include oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Reducing agents such as sodium borohydride or lithium aluminum hydride are commonly used.

Substitution: This reaction involves the replacement of one atom or group in the compound with another. Halogenation is a common substitution reaction where halogens like chlorine or bromine are used.

Addition: This reaction involves the addition of atoms or groups to a double or triple bond in the compound. Common reagents include hydrogen gas in the presence of a catalyst like palladium.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-(4-ethylphenyl)-5-(2-hydroxyethyl)-6-methyl-1H-pyrimidin-4-one has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications and effects on biological systems.

Industry: this compound is used in the development of new materials and products with specific properties.

Mechanism of Action

The mechanism by which 2-(4-ethylphenyl)-5-(2-hydroxyethyl)-6-methyl-1H-pyrimidin-4-one exerts its effects involves interactions with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, leading to changes in cellular processes and functions. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

2-(4-ethylphenyl)-5-(2-hydroxyethyl)-6-methyl-1H-pyrimidin-4-one can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

CID 2632: Known for its antibacterial properties.

CID 6540461: Used in various chemical synthesis processes.

CID 5362065: Studied for its potential therapeutic applications.

CID 5479530: Known for its unique structural properties and applications in research.

Each of these compounds has distinct properties and applications, making this compound unique in its own right.